![molecular formula C24H22N4O4 B6243845 2-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazin-1-yl)pyrimidine-5-carboxylic acid CAS No. 875138-63-9](/img/no-structure.png)
2-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazin-1-yl)pyrimidine-5-carboxylic acid
Overview
Description
2-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazin-1-yl)pyrimidine-5-carboxylic acid is a useful research compound. Its molecular formula is C24H22N4O4 and its molecular weight is 430.5 g/mol. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazin-1-yl)pyrimidine-5-carboxylic acid' involves the reaction of 4-(piperazin-1-yl)pyrimidine-5-carboxylic acid with 9H-fluorene-9-carbonyl chloride in the presence of a base to form the intermediate 4-(piperazin-1-yl)pyrimidine-5-carboxylic acid 9H-fluorene-9-carbonyl chloride. This intermediate is then reacted with sodium methoxide to form the final product.", "Starting Materials": [ "4-(piperazin-1-yl)pyrimidine-5-carboxylic acid", "9H-fluorene-9-carbonyl chloride", "base", "sodium methoxide" ], "Reaction": [ "Step 1: 4-(piperazin-1-yl)pyrimidine-5-carboxylic acid is dissolved in a suitable solvent and a base is added to the solution. The mixture is stirred at room temperature for a period of time.", "Step 2: 9H-fluorene-9-carbonyl chloride is added dropwise to the reaction mixture and the reaction is allowed to proceed at room temperature for a period of time.", "Step 3: The reaction mixture is then quenched with water and the resulting solid is filtered and washed with water.", "Step 4: The solid is then dissolved in a suitable solvent and sodium methoxide is added to the solution. The mixture is stirred at room temperature for a period of time.", "Step 5: The reaction mixture is then quenched with water and the resulting solid is filtered and washed with water.", "Step 6: The solid is then dried to obtain the final product, 2-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazin-1-yl)pyrimidine-5-carboxylic acid." ] } | |
CAS No. |
875138-63-9 |
Molecular Formula |
C24H22N4O4 |
Molecular Weight |
430.5 g/mol |
IUPAC Name |
2-[4-(9H-fluoren-9-ylmethoxycarbonyl)piperazin-1-yl]pyrimidine-5-carboxylic acid |
InChI |
InChI=1S/C24H22N4O4/c29-22(30)16-13-25-23(26-14-16)27-9-11-28(12-10-27)24(31)32-15-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,13-14,21H,9-12,15H2,(H,29,30) |
InChI Key |
VPOSFBGGNOFCCB-UHFFFAOYSA-N |
Canonical SMILES |
C1CN(CCN1C2=NC=C(C=N2)C(=O)O)C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35 |
Purity |
95 |
Origin of Product |
United States |
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